Cas no 1902896-20-1 (3-{4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane-1-carbonyl}-1H-indole)

• Product Name: 3-{4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane-1-carbonyl}-1H-indole
• CAS No: 1902896-20-1
• MF: C₁₉H₂₃N₅O₃S
• MW: 401.482622385025
• CID: 5549754
• Update Time: 2025-10-21

3-{4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane-1-carbonyl}-1H-indole Chemical and Physical Properties

Names and Identifiers

• [4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl]-(1H-indol-3-yl)methanone
• 3-{4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane-1-carbonyl}-1H-indole

• Inchi： 1S/C19H23N5O3S/c1-13-18(14(2)22-21-13)28(26,27)24-9-5-8-23(10-11-24)19(25)16-12-20-17-7-4-3-6-15(16)17/h3-4,6-7,12,20H,5,8-11H2,1-2H3,(H,21,22)
• InChI Key： XEJWEBPWTFRZOF-UHFFFAOYSA-N
• SMILES： C(N1CCCN(S(C2=C(C)NN=C2C)(=O)=O)CC1)(C1C2=C(NC=1)C=CC=C2)=O

Additional information on 3-{4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane-1-carbonyl}-1H-indole

Comprehensive Overview of 3-{4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane-1-carbonyl}-1H-indole (CAS No. 1902896-20-1)

The compound 3-{4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane-1-carbonyl}-1H-indole, identified by its CAS No. 1902896-20-1, represents a sophisticated heterocyclic molecule with significant potential in medicinal chemistry and drug discovery. Its intricate structure combines a 1H-indole core with a 1,4-diazepane ring, further modified by a 3,5-dimethyl-1H-pyrazol-4-ylsulfonyl group. This unique arrangement has garnered attention for its possible applications in targeting specific biological pathways, particularly in the context of enzyme modulation and receptor interactions.

Recent advancements in small-molecule drug development have highlighted the importance of compounds like 3-{4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane-1-carbonyl}-1H-indole. Researchers are increasingly focusing on sulfonamide-containing compounds due to their versatile pharmacological properties, including anti-inflammatory and anticancer activities. The presence of both pyrazole and indole moieties in this molecule suggests potential dual functionality, making it a subject of interest for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the 1,4-diazepane scaffold in this compound offers a flexible framework for further derivatization. This adaptability is crucial for optimizing drug-like properties such as bioavailability and metabolic stability. The sulfonyl linkage between the pyrazole and diazepane rings introduces a polar element that may influence solubility and target binding affinity—a key consideration in modern rational drug design approaches.

In the context of current research trends, this compound aligns with the growing interest in heterocyclic sulfonamides as privileged structures in medicinal chemistry. The pharmaceutical industry's shift toward targeted therapies has created demand for novel scaffolds that can interact with specific protein domains. The indole-diazepane-pyrazole hybrid structure presents opportunities for developing selective modulators of various biological targets, particularly in neurological and oncological research areas.

The compound's molecular complexity also makes it an interesting subject for computational chemistry studies. With the rise of AI-assisted drug discovery, molecules like CAS No. 1902896-20-1 serve as valuable test cases for predictive modeling of ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity). Researchers are particularly interested in how the sulfonamide group affects the molecule's pharmacokinetic profile compared to traditional carboxamide or amine functionalities.

From a commercial perspective, the synthesis and availability of 3-{4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane-1-carbonyl}-1H-indole has implications for pharmaceutical intermediates markets. As drug discovery pipelines seek more diverse chemical space exploration, building blocks containing multiple heterocycles like this compound become increasingly valuable. The pyrazole-sulfonyl-diazepane segment in particular represents a relatively underexplored structural motif that could yield novel intellectual property opportunities.

In analytical chemistry applications, the compound's distinct UV/Vis absorption profile (attributable to its conjugated indole system) makes it potentially useful as a fluorescent probe or spectroscopic marker. Recent publications have discussed similar structures being employed in biomolecular imaging applications, suggesting possible crossover applications for this molecule in diagnostic development.

The environmental fate and green chemistry aspects of such complex molecules are also gaining research attention. As regulatory pressures increase for sustainable pharmaceutical manufacturing, understanding the biodegradation pathways of compounds containing sulfonamide linkages becomes crucial. The 3,5-dimethylpyrazole component in particular may influence the molecule's environmental persistence, an important consideration for benign by design approaches in drug development.

Looking forward, the scientific community anticipates expanded research into the biological activities of 3-{4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane-1-carbonyl}-1H-indole and related analogs. With growing interest in polypharmacology approaches—where single molecules modulate multiple targets—the diverse functional groups present in this compound make it a promising candidate for further investigation. Its development trajectory will likely benefit from emerging technologies in high-throughput screening and fragment-based drug discovery.